molecular formula C6H8N2O B8719257 2,3-Dimethylpyrazine 1-oxide CAS No. 65464-21-3

2,3-Dimethylpyrazine 1-oxide

Cat. No.: B8719257
CAS No.: 65464-21-3
M. Wt: 124.14 g/mol
InChI Key: LQOMCBZFZAESLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dimethylpyrazine 1-oxide is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

65464-21-3

Molecular Formula

C6H8N2O

Molecular Weight

124.14 g/mol

IUPAC Name

2,3-dimethyl-1-oxidopyrazin-1-ium

InChI

InChI=1S/C6H8N2O/c1-5-6(2)8(9)4-3-7-5/h3-4H,1-2H3

InChI Key

LQOMCBZFZAESLB-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C[N+](=C1C)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,3-dimethylpyrazine (25 g, 0.23 mol) and 30% H2O2 (52.4 g, 0.46 mol) in acetic acid (74 mL) was stirred for two days at 35° C. The solvent was removed under vacuum. Water was added and the mixture evaporated again. The residue was basified with aqueous K2CO3 and extracted with EtOAc. The organic phases were dried over Na2SO4 and concentrated. The resulting solid combined from two batches was recrystallized from cyclohexane to give 2,3-dimethylpyrazine 1-oxide (27 g, 47%). 1HNMR (CDCl3, 300 MHz) δ 8.18 (d, J=3.9 Hz, 1H), 8.02 (d, J=4.2 Hz, 1H), 2.58 (s, 3H), 2.48 (s, 3H).
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
52.4 g
Type
reactant
Reaction Step One
Quantity
74 mL
Type
solvent
Reaction Step One

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